Cas no 65750-59-6 (4-Nitrobenzyl (2-Mercaptoethyl)carbamate)

• Product Name: 4-Nitrobenzyl (2-Mercaptoethyl)carbamate
• CAS No: 65750-59-6
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• CID: 962484
• PubChem ID: 3017625
• Update Time: 2025-04-19

4-Nitrobenzyl (2-Mercaptoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (4-nitrophenyl)methyl (2-mercaptoethyl)carbamate
• (4-nitrophenyl)methyl N-(2-sulfanylethyl)carbamate
• 4-nitrobenzyl (2-sulfanylethyl)carbamate
• 2-(p-nitrobenzyloxycarbonyl-amino)ethanethiol
• A867596
• (4-Nitrophenyl)methyl hydrogen (2-sulfanylethyl)carbonimidate
• NS00055462
• 4-Nitrobenzyl (2-mercaptoethyl)carbamate
• 65750-59-6
• EINECS 265-909-9
• DTXSID30984283
• N-(4-nitrobenzyloxycarbonyl)cysteamine
• 2-(4-nitrobenzyloxycarbonyl)aminoethylmercaptan
• SCHEMBL6397529
• 2-(p-nitrobenzyloxycarbonylamino)ethylmercaptan
• Carbamic acid, (2-mercaptoethyl)-, (4-nitrophenyl)methyl ester
• 4-Nitrobenzyl (2-Mercaptoethyl)carbamate

• Inchi： 1S/C10H12N2O4S/c13-10(11-5-6-17)16-7-8-1-3-9(4-2-8)12(14)15/h1-4,17H,5-7H2,(H,11,13)
• InChI Key： WZKJVDAVEBGOMU-UHFFFAOYSA-N
• SMILES： SCCNC(=O)OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.05186
• Monoisotopic Mass: 256.051778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.2

Experimental Properties

• Density: 1.324
• Boiling Point: 457.8°C at 760 mmHg
• Flash Point: 230.7°C
• Refractive Index: 1.585
• PSA: 81.47
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Nitrobenzyl (2-Mercaptoethyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls